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Compound Name:
methoxybenzaldehyde

Cat. No.: B043290

Introduction

3-Hydroxy-2-methoxybenzaldehyde, also known as o-vanillin or 3-methoxysalicylaldehyde, is
a significant organic compound utilized as a precursor in the synthesis of various
pharmaceuticals, fragrance chemicals, and other specialty chemicals.[1][2] It is an isomer of
the widely known vanillin (4-hydroxy-3-methoxybenzaldehyde). The synthesis of o-vanillin from
guaiacol (2-methoxyphenol), a readily available starting material often derived from lignin, is a
key transformation in organic chemistry.[3][4] This document outlines established protocols for
the ortho-formylation of guaiacol to produce 3-hydroxy-2-methoxybenzaldehyde, focusing on
methods that offer high regioselectivity and yield.

Reaction Overview: Ortho-Formylation of Guaiacol

The introduction of a formyl (-CHO) group onto an aromatic ring is known as formylation. For
the synthesis of 3-Hydroxy-2-methoxybenzaldehyde from guaiacol, the formyl group must be
directed to the position ortho to the hydroxyl group. Several methods are effective for the ortho-
formylation of phenols.[5][6] Key strategies include the Reimer-Tiemann reaction, the Duff
reaction, and magnesium-mediated formylation.

e Reimer-Tiemann Reaction: This method employs chloroform and a strong base to generate
dichlorocarbene, which acts as the electrophile.[5][7] The reaction typically favors ortho-
formylation for phenols.[8]
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o Duff Reaction: This reaction uses hexamethylenetetramine as the formylating agent and is
also known to favor ortho-substitution on phenolic compounds.[9]

e Magnesium-Mediated Formylation: This highly regioselective method utilizes a magnesium
salt to form a magnesium phenoxide complex, which then directs ortho-formylation by
paraformaldehyde.[10][11] This method is often preferred due to its high yields and
selectivity for the ortho product.[6]

Below is a general reaction scheme for the synthesis.
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Workflow for Magnesium-Mediated Formylation

Start: Assemble Dry Glassware
under Inert Atmosphere

Add MgClz, Paraformaldehyde,
Anhydrous Solvent, and Triethylamine

:

Stir for 10-15 minutes

:

Add Guaiacol Dropwise

:

Heat to Reflux
(2-4 hours)
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Cool to Room Temperature
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:

Purify Crude Product
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End: Obtain Pure
3-Hydroxy-2-methoxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b043290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

